![molecular formula C16H11ClN2O2 B6639849 N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide](/img/structure/B6639849.png)
N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide, also known as CQC, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. CQC belongs to the class of quinoline-based compounds, which are known for their diverse biological activities. In
Scientific Research Applications
N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide has been found to exhibit a range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide has been shown to have antimicrobial activity against a range of bacteria and fungi.
Mechanism of Action
The mechanism of action of N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide is not fully understood, but it is thought to involve the inhibition of specific enzymes and signaling pathways. For example, N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death. N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide has also been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide has been shown to have a range of biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of angiogenesis. Apoptosis is a process of programmed cell death that is important for the maintenance of tissue homeostasis. N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide has been found to induce apoptosis in cancer cells by activating caspases, which are enzymes that play a key role in the apoptotic pathway. In addition, N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide has been shown to arrest the cell cycle at the G2/M phase, which is important for the regulation of cell division. Finally, N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide has been found to inhibit angiogenesis, which is the process of new blood vessel formation that is important for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide has several advantages for use in lab experiments, including its high purity, stability, and solubility in a range of solvents. However, there are also some limitations to its use, including its potential toxicity and the need for further optimization of its synthesis and purification methods.
Future Directions
There are several future directions for research on N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide, including its potential use as a therapeutic agent for cancer and inflammatory diseases. In addition, further studies are needed to elucidate the mechanism of action of N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide and to optimize its synthesis and purification methods. Finally, the potential use of N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide in combination with other drugs or therapies should be explored to determine its synergistic effects.
Synthesis Methods
N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide can be synthesized through a multi-step process involving the condensation of 2-chlorobenzoic acid with 2-aminobenzoic acid, followed by cyclization and subsequent reaction with isocyanate. The final product is obtained through purification by column chromatography. The synthesis of N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide has been optimized to improve yield and purity, and it has been reported that the compound can be synthesized in large quantities with high purity.
properties
IUPAC Name |
N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN2O2/c17-12-6-2-4-8-14(12)19-16(21)11-9-10-5-1-3-7-13(10)18-15(11)20/h1-9H,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJPLXTXHPMJPPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)N2)C(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chlorophenyl)-2-oxo-1H-quinoline-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.